Cas no 1803592-11-1 (2-(5-Chloropyridin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride
• CAS No: 1803592-11-1
• MF: C₇H₇Cl₂NO₂
• MW: 208.041980028152
• MDL: MFCD28383880
• CID: 4616876
• PubChem ID: 112756604
• Update Time: 2025-05-22

2-(5-Chloropyridin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyridin-2-yl)acetic acid hydrochloride
• 2-(5-chloropyridin-2-yl)acetic acid;hydrochloride
• 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride

• MDL： MFCD28383880
• Inchi： 1S/C7H6ClNO2.ClH/c8-5-1-2-6(9-4-5)3-7(10)11;/h1-2,4H,3H2,(H,10,11);1H
• InChI Key： ZVRPCRQRMUBXJJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 50.2

Additional information on 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride (CAS No. 1803592-11-1)

2-(5-Chloropyridin-2-yl)acetic acid hydrochloride (CAS No. 1803592-11-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its chloropyridine core and acetic acid derivative structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it valuable for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride is driven by its versatility in medicinal chemistry. Researchers are increasingly exploring its potential in designing targeted therapies for diseases such as cancer and inflammatory disorders. The compound's chloropyridine moiety enhances its binding affinity to biological targets, making it a preferred choice for structure-activity relationship (SAR) studies. Additionally, its hydrochloride salt form improves solubility, facilitating its use in high-throughput screening assays.

In the context of green chemistry and sustainable synthesis, 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride has been a subject of optimization. Recent advancements in catalytic methods and microwave-assisted synthesis have reduced the environmental impact of its production. This aligns with the global push toward eco-friendly manufacturing processes, a topic highly searched in scientific databases and AI-driven research tools.

Another area of interest is the compound's role in agrochemical innovation. With the rising demand for crop protection solutions, 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride has been investigated as a precursor for herbicides and pesticides. Its chlorinated pyridine structure contributes to the efficacy of these formulations, addressing challenges such as pest resistance and environmental persistence.

From a regulatory perspective, the compound's safety profile and toxicity data are frequently queried in patent literature and material safety databases. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. This emphasis on risk assessment reflects broader trends in chemical industry compliance and occupational health standards.

In summary, 2-(5-Chloropyridin-2-yl)acetic acid hydrochloride (CAS No. 1803592-11-1) is a multifaceted compound with expanding applications in pharmaceuticals, agrochemicals, and material science. Its integration into cutting-edge research and industrial processes underscores its importance in modern chemistry. As scientific inquiries continue to evolve, this compound remains a focal point for innovation and cross-disciplinary collaboration.